Cas no 17382-08-0 (1-amino-2-phenyl-cyclobutanecarboxylic acid)

• Product Name: 1-amino-2-phenyl-cyclobutanecarboxylic acid
• CAS No: 17382-08-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5102853
• PubChem ID: 73028123
• Update Time: 2025-07-21

1-amino-2-phenyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-amino-2-phenyl-
• 1-amino-2-phenyl-cyclobutanecarboxylic acid

• Inchi： 1S/C11H13NO2/c12-11(10(13)14)7-6-9(11)8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,14)
• InChI Key： HOQAZBBALROTIH-UHFFFAOYSA-N
• SMILES： C1(N)(C(O)=O)CCC1C1=CC=CC=C1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-amino-2-phenyl-cyclobutanecarboxylic acid

Introduction to 1-amino-2-phenyl-cyclobutanecarboxylic acid (CAS No. 17382-08-0) and Its Emerging Applications in Chemical Biology

1-amino-2-phenyl-cyclobutanecarboxylic acid, identified by the CAS number 17382-08-0, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology due to its distinctive cyclobutane core and functional amino group. This molecule represents a promising scaffold for the development of novel bioactive agents, particularly in the context of drug discovery and molecular recognition. The cyclobutane ring, a rigid bicyclic structure, introduces conformational constraints that can enhance binding affinity and selectivity, making it an attractive motif for designing small-molecule probes and therapeutics.

The 1-amino-2-phenyl-cyclobutanecarboxylic acid structure combines the versatility of an amino acid-like moiety with the rigidity of a cyclobutane ring, offering a versatile platform for medicinal chemistry innovation. The presence of both an amino group and a carboxylic acid functionality allows for further derivatization, enabling the synthesis of a diverse array of analogs with tailored biological properties. This compound has been explored in various preclinical studies as a potential lead for targeting specific biological pathways, particularly those implicated in neurological disorders and cancer.

Recent advancements in computational chemistry and structural biology have facilitated a deeper understanding of how 1-amino-2-phenyl-cyclobutanecarboxylic acid interacts with biological targets. Molecular docking studies have revealed that this compound can effectively bind to proteins involved in signal transduction and enzyme inhibition, suggesting its utility as an inhibitor or modulator of these pathways. For instance, preliminary research indicates that derivatives of 1-amino-2-phenyl-cyclobutanecarboxylic acid may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression, making them candidates for further development as anticancer agents.

The pharmacokinetic properties of 1-amino-2-phenyl-cyclobutanecarboxylic acid have also been scrutinized to assess its potential as a drug candidate. Studies have demonstrated that this compound exhibits favorable solubility and metabolic stability, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics make it an attractive candidate for oral administration and systemic delivery. Furthermore, the rigid cyclobutane ring enhances the compound's stability against enzymatic degradation, prolonging its bioavailability and therapeutic efficacy.

In the realm of chemical biology, 1-amino-2-phenyl-cyclobutanecarboxylic acid has been employed as a tool compound to probe protein-protein interactions and enzyme mechanisms. Its unique structural features allow researchers to design probes that selectively target specific residues or binding pockets within proteins. This has opened up new avenues for studying protein function and identifying novel therapeutic targets. Additionally, the compound's ability to undergo selective modifications has made it a valuable intermediate in the synthesis of more complex bioactive molecules.

The synthesis of 1-amino-2-phenyl-cyclobutanecarboxylic acid has been optimized to ensure high yield and purity, making it accessible for both academic research and industrial applications. Advanced synthetic methodologies have been employed to construct the cyclobutane core with minimal racemization, ensuring enantiopure derivatives for biological studies. These synthetic advances have enabled the rapid production of libraries of analogs for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.

The potential applications of 1-amino-2-phenyl-cyclobutanecarboxylic acid extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural motifs have inspired the design of novel compounds with enhanced properties in these fields. For example, derivatives of this compound have shown promise as herbicides or fungicides due to their ability to disrupt essential biological processes in plants and fungi while maintaining low toxicity to non-target organisms.

Future research directions for 1-amino-2-phenyl-cyclobutanecarboxylic acid include exploring its role in modulating neurological disorders such as Alzheimer's disease and Parkinson's disease. The rigid cyclobutane core is hypothesized to mimic natural amino acids involved in neurotransmitter signaling pathways, potentially leading to the development of new therapeutics that enhance synaptic function or inhibit neurodegeneration. Additionally, studies are underway to investigate its interactions with other biological targets such as receptors and ion channels involved in pain perception and inflammation.

The growing interest in 1-amino-2-phenyl-cyclobutanecarboxylic acid underscores its significance as a versatile building block in chemical biology. Its unique structural features offer numerous opportunities for innovation across multiple disciplines, from drug discovery to materials science. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing novel therapeutic interventions.